Cas no 78454-20-3 (Anchusosid 1)

• Product Name: Anchusosid 1
• CAS No: 78454-20-3
• MF: C₄₂H₆₈O₁₃
• MW: 780.981534957886
• CID: 2052688
• Update Time: 2025-03-11

Anchusosid 1 Chemical and Physical Properties

Names and Identifiers

• Anchusosid 1
• (+)-Oleanolic acid 3,28-beta-diglucopyranoside
• 3β-(β-D-Glucopyranosyloxy)olean-12-en-28-oic acid β-D-glucopyranosyl ester
• Anchusoside-1
• Lucyoside H
• Silphioside B
• Olean-12-en-28-oic acid, 3-(β-D-glucopyranosyloxy)-, β-D-glucopyranosyl ester, (3β)-

• Inchi： 1S/C42H68O13/c1-37(2)14-16-42(36(51)55-35-33(50)31(48)29(46)24(20-44)53-35)17-15-40(6)21(22(42)18-37)8-9-26-39(5)12-11-27(38(3,4)25(39)10-13-41(26,40)7)54-34-32(49)30(47)28(45)23(19-43)52-34/h8,22-35,43-50H,9-20H2,1-7H3
• InChI Key： LKYABSOYLMWGQR-UHFFFAOYSA-N
• SMILES： CC1(CC2C(C(OC3C(O)C(O)C(O)C(CO)O3)=O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(OC4C(O)C(O)C(O)C(CO)O4)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• XLogP3: 6.638

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 230 °C
• Boiling Point: 847.6±65.0 °C(Predicted)
• pka: 12.52±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins